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Compound of Interest

Compound Name: Methyl isonicotinate

Cat. No.: B141154

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for handling Methyl isonicotinate, including detailed operational and disposal
plans to ensure a safe laboratory environment.

Chemical Identifier:
o Name: Methyl isonicotinate
e Synonyms: Methyl 4-pyridinecarboxylate, Isonicotinic acid methyl ester[1][2]

« CAS Number: 2459-09-8[1][2]

Hazard Identification and Classification

Methyl isonicotinate is classified as a hazardous substance with the following primary
concerns:

o Flammability: Combustible liquid[1][2][3][4]
e Health Hazards:
o Causes skin irritation[1][4]

o Causes serious eye irritation[1][4]
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o May cause respiratory irritation[1][3][4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the first line of defense against exposure. The following

equipment is mandatory when handling Methyl isonicotinate:

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields (conforming to EN166)
or NIOSH-approved safety
goggles. A face shield may be
necessary for splash-prone

procedures.[1][5]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, inspect
before use). A lab coat or
chemical-resistant apron must
be worn.[1][5]

Prevents skin contact, which
can lead to irritation.
Contaminated clothing should
be removed and washed

before reuse.[5]

Respiratory Protection

To be used if ventilation is
inadequate. A NIOSH/MSHA-
approved respirator is
recommended. For high
concentrations, a self-
contained breathing apparatus

may be necessary.[5]

Protects against the inhalation
of vapors which may cause

respiratory irritation.[5]

Quantitative Data Summary
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Property Value

Melting Point 8.5 °C/47.3 °F[2]

Boiling Point 207 - 209 °C / 404.6 - 408.2 °F @ 760 mmHg[2]
Flash Point 82 °C/179.6 °F[2]

Specific Gravity 1.161[2]

Vapor Density 4.73[2]

Experimental Workflow: Safe Handling Protocol

This step-by-step guide ensures the safe handling of Methyl isonicotinate from reception to

disposal.

Preparation Handling Post-Handling & Disposal

i
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Figure 1: A logical workflow for the safe handling of Methyl isonicotinate.

[EEN

. Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably a chemical fume hood.[5]

Ensure that eyewash stations and safety showers are easily accessible.[5]

Inspect all PPE for integrity before use.[5]
2. Handling the Chemical:

Avoid direct contact with skin and eyes.[1]
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» Avoid inhaling any vapors or mists.[1]

o Keep the container tightly closed when not in use.[1][3]

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]
Emergency and Disposal Plans

Spill Response:

o Evacuate personnel from the immediate area.

e Remove all sources of ignition.[1][3]

» Ventilate the area.

o Wear appropriate PPE, including respiratory protection.[1]

o Contain the spill using an inert absorbent material (e.g., sand, earth).

o Collect the absorbed material into a suitable, closed container for disposal.[1][3]
e Do not let the product enter drains.[1][4]

First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][2][3]

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[1][2][3]

e In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1][2][3]
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 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention.[1][2][3]

Disposal Plan:
¢ Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]
o Contaminated packaging should be disposed of as unused product.[1]

o Waste material must be disposed of in accordance with national and local regulations.[4][6]
Do not dispose of it with other waste, and do not empty it into drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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